Cas no 57322-46-0 (1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-)
57322-46-0 structure
Product Name:1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-
CAS No:57322-46-0
MF:C12H10O3
MW:202.206003665924
CID:1603552
PubChem ID:11106402
Update Time:2025-04-21
1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-
- 4-(hydroxymethyl)naphthalene-1-carboxylic acid
- KTPCEPWBURBLPQ-UHFFFAOYSA-N
- SCHEMBL2649233
- 4-Hydroxymethylnaphthoic Acid
- 57322-46-0
- 4-(Hydroxymethyl)-1-naphthoic acid
- 4-(hydroxymethyl)-1-naphthalenecarboxylic acid
- DTXSID40455398
- 4-hydroxymethyl-1-naphthoic acid
-
- Inchi： 1S/C12H10O3/c13-7-8-5-6-11(12(14)15)10-4-2-1-3-9(8)10/h1-6,13H,7H2,(H,14,15)
- InChI Key： KTPCEPWBURBLPQ-UHFFFAOYSA-N
- SMILES： OCC1C=CC(C(=O)O)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 202.063
- Monoisotopic Mass: 202.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219002727-250mg |
4-(Hydroxymethyl)naphthalene-1-carboxylic acid |
57322-46-0 | 98% | 250mg |
$741.20 | 2023-09-01 | |
| Alichem | A219002727-500mg |
4-(Hydroxymethyl)naphthalene-1-carboxylic acid |
57322-46-0 | 98% | 500mg |
$1058.40 | 2023-09-01 | |
| Alichem | A219002727-1g |
4-(Hydroxymethyl)naphthalene-1-carboxylic acid |
57322-46-0 | 98% | 1g |
$1735.55 | 2023-09-01 |
1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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